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Compound of Interest

Compound Name: Orange 5

Cat. No.: B1170525

This document provides essential safety and logistical information for the proper disposal of
Orange 5, specifically addressing Pigment Orange 5 (CAS No: 3468-63-1). Researchers,
scientists, and drug development professionals should adhere to these procedural guidelines to
ensure safe handling and compliance with environmental regulations.

Immediate Safety and Handling

Before beginning any disposal procedure, it is critical to be aware of the hazards associated
with Pigment Orange 5. This substance is suspected of causing genetic defects and cancer
and may cause an allergic skin reaction.[1]

Personal Protective Equipment (PPE):

Gloves: Wear suitable chemical-impermeable gloves.[1]

Eye Protection: Use safety glasses with side shields or goggles.[2]

Respiratory Protection: In case of dust formation, use a filtering mask (P-type).[2]

Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[1][3]

Quantitative Hazard and Toxicity Data

The following table summarizes key quantitative data for Pigment Orange 5 to inform risk
assessment during handling and disposal.
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. . Exposure
Data Point Value Species Source
Route
> 15,000 mg/kg
Oral LD50 Rat Oral [1]
bw
> 2,000 mg/kg
Dermal LD50 Rat Dermal [1]
bw
Aquatic Toxicity LC50 > 400 mg/L ) ]
) Oryzias latipes - [1]
(Fish) (48h)
Aquatic Toxicity EC50 > 100 )
) Daphnia magna - [1]
(Daphnia) mg/L (48h)
Melting Point 306°C - - [1][3]

Step-by-Step Disposal Protocol

The primary method for the disposal of Pigment Orange 5 is through a licensed chemical
waste disposal service.[1] Do not dispose of this chemical in regular trash or down the sewer
system.[4]

Experimental Protocol for Waste Collection and Storage:
o Waste Identification and Segregation:
o Clearly label all waste containers with "Hazardous Waste" and "Pigment Orange 5".

o Segregate Pigment Orange 5 waste from other chemical waste streams to avoid
incompatible mixtures.[4] Keep it separate from strong acids, bases, and oxidizing agents.

[3]
o Container Requirements:
o Use containers that are chemically compatible with Pigment Orange 5.[4][5]

o Ensure containers are in good condition, free from leaks or damage, and have secure,
leak-proof closures.[4]
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o Keep containers tightly closed in a dry, cool, and well-ventilated area.[1][6]

¢ On-site Accumulation:

o Accumulate waste at or near the point of generation, under the control of laboratory
personnel.[4]

o Adhere to your institution's and local regulations regarding the maximum volume of
hazardous waste allowed in a satellite accumulation area (typically up to 55 gallons).[7]

o Hazardous waste must be removed from the laboratory every twelve months under EPA
Subpart K regulations for academic laboratories.[7]

e Spill Management:

o

In case of a spill, avoid dust formation.[1][2]

[¢]

Evacuate personnel from the immediate area.

o

Collect the spilled material using spark-proof tools and place it into a suitable, closed
container for disposal.[1]

[¢]

Prevent the spill from entering drains or waterways.[1][2]
» Final Disposal:

o Arrange for the collection of the hazardous waste by a licensed chemical destruction plant.

[1]
o Approved disposal methods include controlled incineration with flue gas scrubbing.[1]

o Ensure all disposal activities comply with the Resource Conservation and Recovery Act
(RCRA) and any applicable state and local regulations.[4][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Pigment Orange 5.
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Caption: Workflow for the safe disposal of Orange 5 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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